Cas no 68930-33-6 (1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene)

1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene structure
68930-33-6 structure
Product Name:1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
CAS No:68930-33-6
MF:C14H24
MW:192.340364456177
MDL:MFCD28053836
CID:507496
PubChem ID:173156
Update Time:2025-07-22

1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

    • Cyclohexene,1,3,3,5,5-pentamethyl-4-(1-methylethenyl)-
    • 1,3,3,5,5-pentamethyl-4-prop-1-en-2-ylcyclohexene
    • 3,3,5,5-tetramethyllimonene
    • 1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
    • 3,3,5,5-TM-limonene
    • GXATYSZBKVMODG-UHFFFAOYSA-N
    • 1,3,3,5,5-pentamethyl-4-(1-methylethenyl)-1-cyclohexene
    • DTXSID50988642
    • 3,3,5,5-tetramethyl-limonene
    • 1,3,3,5,5-Pentamethyl-4-(1-methylethenyl)cyclohexene
    • EN300-8918261
    • 4-isopropenyl-1,3,3,5,5-pentamethyl-1-cyclohexene
    • 68930-33-6
    • Cyclohexene, 1,3,3,5,5-pentamethyl-4-(1-methylethenyl)-
    • MDL: MFCD28053836
    • Inchi: 1S/C14H24/c1-10(2)12-13(4,5)8-11(3)9-14(12,6)7/h8,12H,1,9H2,2-7H3
    • InChI Key: GXATYSZBKVMODG-UHFFFAOYSA-N
    • SMILES: C1(C)(C)CC(C)=CC(C)(C)C1C(=C)C

Computed Properties

  • Exact Mass: 192.18792
  • Monoisotopic Mass: 192.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8918261-1g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
1g
$871.0 2023-09-01
Enamine
EN300-8918261-5g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
5g
$2525.0 2023-09-01
Enamine
EN300-8918261-10g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
10g
$3746.0 2023-09-01
Enamine
EN300-8918261-0.05g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
0.05g
$202.0 2024-05-21
Enamine
EN300-8918261-0.1g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
0.1g
$301.0 2024-05-21
Enamine
EN300-8918261-0.25g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
0.25g
$431.0 2024-05-21
Enamine
EN300-8918261-0.5g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
0.5g
$679.0 2024-05-21
Enamine
EN300-8918261-1.0g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
1.0g
$871.0 2024-05-21
Enamine
EN300-8918261-2.5g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
2.5g
$1707.0 2024-05-21
Enamine
EN300-8918261-5.0g
1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene
68930-33-6 95%
5.0g
$2525.0 2024-05-21

Additional information on 1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene

Research Brief on 1,3,3,5,5-Pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene (CAS: 68930-33-6)

The compound 1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene (CAS: 68930-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of complex natural products and pharmaceuticals. Its structural framework, featuring a cyclohexene core with multiple methyl substituents and an isopropenyl group, makes it a versatile building block for the construction of more complex molecules. Researchers have explored its utility in the synthesis of terpenoids and other bioactive compounds, leveraging its reactivity in various chemical transformations.

In terms of biological activity, preliminary investigations suggest that 1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene may exhibit anti-inflammatory and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate specific inflammatory pathways in vitro, although further in vivo studies are needed to validate these findings. The compound's lipophilic nature and structural features may contribute to its interaction with biological targets, making it a promising candidate for further pharmacological exploration.

The synthesis of this compound has also seen advancements in recent years. A novel catalytic approach reported in Organic Letters (2022) described an efficient method for its preparation using palladium-catalyzed coupling reactions, achieving higher yields and improved selectivity compared to traditional methods. This development is particularly significant for scaling up production for potential pharmaceutical applications.

Looking ahead, researchers are investigating the potential of 1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene as a scaffold for drug discovery. Its structural complexity and functional group diversity offer opportunities for the development of novel therapeutic agents targeting various diseases. However, challenges remain in optimizing its pharmacokinetic properties and ensuring its safety profile for potential clinical use.

In conclusion, while 1,3,3,5,5-pentamethyl-4-(prop-1-en-2-yl)cyclohex-1-ene (CAS: 68930-33-6) shows promise in multiple areas of chemical biology and pharmaceutical research, further studies are needed to fully elucidate its potential applications. The compound represents an exciting area of investigation at the intersection of chemistry and biology, with implications for future drug development efforts.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd